![molecular formula C15H13N3O3 B4419886 2-(2-methyl-1H-indol-3-yl)-N-(5-methylisoxazol-3-yl)-2-oxoacetamide](/img/structure/B4419886.png)
2-(2-methyl-1H-indol-3-yl)-N-(5-methylisoxazol-3-yl)-2-oxoacetamide
Overview
Description
2-(2-methyl-1H-indol-3-yl)-N-(5-methylisoxazol-3-yl)-2-oxoacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound is commonly referred to as MI2 and has been studied extensively for its biological and pharmacological properties.
Mechanism of Action
MI2 works by inhibiting the activity of the Wnt signaling pathway. This pathway is involved in cell proliferation, differentiation, and survival. When the Wnt pathway is overactive, it can lead to the development and progression of cancer. MI2 blocks the activity of a protein called β-catenin, which is a key component of the Wnt pathway.
Biochemical and Physiological Effects:
MI2 has been found to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth and proliferation of cancer cells, and block the activity of the Wnt signaling pathway. MI2 has also been found to have anti-inflammatory effects and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using MI2 in lab experiments is its specificity for the Wnt signaling pathway. This allows researchers to study the effects of blocking this pathway without interfering with other cellular processes. However, one limitation is that MI2 can be toxic to cells at high concentrations, which can make it difficult to use in certain experiments.
Future Directions
There are many potential future directions for the study of MI2. One area of research is the development of MI2 analogs that have improved potency and selectivity. Another area of research is the identification of biomarkers that can be used to predict which cancers are most likely to respond to MI2 treatment. Additionally, researchers are exploring the use of MI2 in combination with other cancer treatments to enhance their effectiveness.
Scientific Research Applications
MI2 has been studied for its potential use in cancer research. It has been found to inhibit the activity of the Wnt signaling pathway, which is involved in the development and progression of many types of cancer. MI2 has also been found to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
2-(2-methyl-1H-indol-3-yl)-N-(5-methyl-1,2-oxazol-3-yl)-2-oxoacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O3/c1-8-7-12(18-21-8)17-15(20)14(19)13-9(2)16-11-6-4-3-5-10(11)13/h3-7,16H,1-2H3,(H,17,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTQJRIIWDPALCV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C(=O)C2=C(NC3=CC=CC=C32)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
28.2 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24787450 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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